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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397 Get Quote

Technical Guide: 3-Ethoxyaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Ethoxyaniline, a significant chemical intermediate in various research and

development applications.

Core Properties of 3-Ethoxyaniline
3-Ethoxyaniline, also known as m-phenetidine, is an aromatic amine characterized by an

ethoxy group at the third position of the aniline ring.[1] Its chemical structure and properties

make it a valuable building block in the synthesis of more complex molecules. The compound

is a dark red liquid under standard conditions.

Physicochemical Data
The quantitative properties of 3-Ethoxyaniline are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₁NO [1][2]

Linear Formula C₂H₅OC₆H₄NH₂ [3][4]

Molecular Weight 137.18 g/mol [3][4]

Density 1.032 g/mL at 25 °C [3][5]

Boiling Point 248 °C [2][3][5]

Melting Point 204 °C [2][5]

Flash Point >110 °C (>230 °F) [5][6]

Refractive Index 1.566 (at 20 °C) [2][3][4]

Water Solubility 0.1-0.5 g/100 mL at 20 °C [6]

CAS Number 621-33-0 [3]

Structural and Identification Data
The logical relationship between the primary identifiers of 3-Ethoxyaniline and its fundamental

chemical and physical properties is illustrated in the diagram below. This visualization clarifies

how the compound's identity is linked to its empirical formula and key measurable

characteristics.
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Identifiers

Chemical Formula

Physicochemical Properties

3-Ethoxyaniline

CAS: 621-33-0 C₈H₁₁NO

defines

Density
1.032 g/mL

exhibits

Boiling Point
248 °C

exhibits

Molecular Weight
137.18 g/mol

determines

Click to download full resolution via product page

Caption: Logical relationships of 3-Ethoxyaniline.

Experimental Protocols and Applications
While a specific, detailed synthesis protocol for 3-Ethoxyaniline from basic precursors is not

readily available in the searched literature, its application as a starting reagent is documented.

For instance, 3-Ethoxyaniline has been utilized as a foundational molecule in the synthesis of

1,2,3,4-tetrahydroacridinylhydrazides.[3]

Analytical Methodologies
The characterization and analysis of 3-Ethoxyaniline and its isomers are crucial for quality

control and research purposes. Although a method for 3-ethoxyaniline was not explicitly
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detailed, a high-performance liquid chromatography (HPLC) method for its isomer, 4-

ethoxyaniline, has been described. This method provides a framework that could be adapted

for 3-ethoxyaniline.

Example HPLC Protocol for 4-Ethoxyaniline:

Column: Primesep 100, 4.6x150 mm, 100A.

Mobile Phase: A mixture of Acetonitrile (MeCN) at 40% and a buffer of Sulfuric acid (H₂SO₄)

at 0.2%.

Flow Rate: 1.0 ml/min.

Detection: UV at 200 nm.[2]

This mixed-mode chromatography approach is effective for retaining and analyzing aromatic

amines like the ethoxyaniline isomers.[2]

Furthermore, various spectroscopic data for 3-Ethoxyaniline are available, which are essential

for its identification and structural elucidation. This includes ¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry data.[1] These analytical techniques form the basis for confirming the identity and

purity of the compound in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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